2-[(5-isopropyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[(5-propan-2-yl-4-propyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H19N5OS2/c1-4-6-18-11(9(2)3)16-17-13(18)21-8-10(19)15-12-14-5-7-20-12/h5,7,9H,4,6,8H2,1-3H3,(H,14,15,19)
• InChI Key: UMNDLPUOIRPVLQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NN=C1SCC(=O)NC2=NC=CS2)C(C)C
• Molecular Formula: C13H19N5OS2
• Molecular Weight: 325.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, starting from basic building blocks to achieve the desired molecular architecture. For example, the synthesis of N-[4-Acetyl-4,5-dihydro-5-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-5-methyl-1,3,4-thiadiazol-2-yl]acetamide derivatives showcases the intricate process of forming complex molecules, which could provide insights into the synthesis of 2-[(5-Isopropyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3-thiazol-2-ylacetamide (Wang et al., 2010).

Scientific Research Applications

Synthesis and Antimicrobial Assessment

• A study explored the synthesis of various heterocyclic compounds incorporating a thiadiazole moiety, focusing on their insecticidal activities against Spodoptera littoralis. This research demonstrates the potential of heterocyclic compounds in developing new insecticides with specific biological targets (Fadda et al., 2017).

Antibacterial and Antifungal Applications

• Novel thiazole derivatives were synthesized and exhibited promising antibacterial and antifungal activities, suggesting their potential in addressing microbial resistance issues. This includes the study of their effects on various Gram-positive and Gram-negative bacteria, as well as fungal strains, indicating the broad-spectrum antimicrobial potential of thiazole-based compounds (Rezki, 2016).

Anticancer Properties

• Research into thiazolo[3,2-b][1,2,4]triazole-6-ones explored their synthesis and evaluation as anticancer agents. The study identified compounds with significant activity against cancer cell lines, highlighting the potential of thiazole and triazole derivatives in cancer therapy (Holota et al., 2021).

Corrosion Inhibition

• Benzothiazole derivatives were studied for their corrosion inhibiting effects on steel in acidic environments. This research indicates the application of such compounds in industrial processes, particularly in protecting metals from corrosion, which is crucial for extending the lifespan of metal structures and components (Hu et al., 2016).

Synthetic Methodology

• The development of synthetic methodologies for creating novel heterocyclic compounds, such as thiazole, triazole, and related derivatives, is a significant area of research. These studies not only advance the chemical synthesis field but also provide new compounds for testing in various biological and industrial applications (Greig et al., 2001).